Cas no 518977-97-4 (Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester)

• Product Name: Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester
• CAS No: 518977-97-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 4017228
• PubChem ID: 85826112
• Update Time: 2025-07-19

Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester
• 518977-97-4

• Inchi： 1S/C9H9NO5/c1-15-9(12)4-6-2-3-7(10(13)14)5-8(6)11/h2-3,5,11H,4H2,1H3
• InChI Key： JDIGPSVAULCECW-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C([N+]([O-])=O)C=C1O

Computed Properties

• Exact Mass: 211.04807239Da
• Monoisotopic Mass: 211.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.4Ų

Additional information on Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester

Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester (CAS No. 518977-97-4): A Comprehensive Overview

Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester, identified by its CAS number 518977-97-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, including the presence of both hydroxyl and nitro functional groups, make it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>methyl ester moiety in the name of this compound not only influences its solubility and reactivity but also opens up possibilities for its use in synthetic chemistry. The nitro group, specifically located at the para position relative to the hydroxyl group, is a key feature that contributes to the compound's reactivity and potential biological effects. This arrangement allows for various chemical transformations, such as reduction to an amine or further functionalization, which can lead to novel derivatives with enhanced properties.

In recent years, there has been a growing interest in nitroaromatic compounds due to their roles as intermediates in the synthesis of pharmaceuticals and agrochemicals. The< strong>2-hydroxy-4-nitrobenzeneacetic acid methyl ester structure has been explored for its potential as a precursor in the development of bioactive molecules. For instance, studies have shown that derivatives of this compound can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. These findings have prompted researchers to investigate the< strong>CAS No. 518977-97-4 compound as a lead molecule for drug discovery programs.

The< strong>biological activity of Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester has been particularly studied in the context of its ability to modulate enzymatic pathways. Research indicates that the nitro group can participate in redox reactions, which are crucial for many biological processes. This property makes the compound a valuable tool in exploring redox-based therapies for various diseases. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets.

One of the most intriguing aspects of this compound is its potential application in polymer chemistry. The presence of both polar functional groups allows for the creation of polymers with tailored properties. For example, researchers have explored using Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester as a monomer in the synthesis of biodegradable polymers. These polymers could find applications in drug delivery systems, where controlled release is essential for therapeutic efficacy.

The< strong>synthetic pathways involving this compound have also been optimized for efficiency and scalability. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the production of high-purity< strong>CAS No. 518977-97-4 material suitable for both research and industrial applications. These advancements have made it possible to explore more complex derivatives and analogs with enhanced functionalities.

In conclusion, Benzeneacetic acid, 2-hydroxy-4-nitro-, methyl ester (CAS No. 518977-97-4) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable scaffold for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.